Cas no 917757-05-2 (Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-)

Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- structure
917757-05-2 structure
Product Name:Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
CAS No:917757-05-2
MF:C7H5ClN4O
MW:196.593799352646
CID:785101
PubChem ID:136236731
Update Time:2025-04-19

Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-d]pyrimidin-4(1H)-one, 2-amino-7-chloro-
    • 2-amino-7-chloro-1H-pyrido[3,2-d]pyrimidin-4-one
    • SCHEMBL4102596
    • DTXSID20739244
    • 2-Amino-7-chloropyrido[3,2-d]pyrimidin-4(1H)-one
    • 917757-05-2
    • Inchi: 1S/C7H5ClN4O/c8-3-1-4-5(10-2-3)6(13)12-7(9)11-4/h1-2H,(H3,9,11,12,13)
    • InChI Key: SQTIBMOJAXTIQE-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C(NC(N)=NC2=C1)=O

Computed Properties

  • Exact Mass: 196.0151885g/mol
  • Monoisotopic Mass: 196.0151885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 80.4Ų
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